molecular formula C14H12N2O B8360021 3-[3-Aminobenzyloxy]benzonitrile

3-[3-Aminobenzyloxy]benzonitrile

Cat. No.: B8360021
M. Wt: 224.26 g/mol
InChI Key: OXYAYJCSQFPOQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[3-Aminobenzyloxy]benzonitrile is a benzonitrile derivative featuring a 3-aminobenzyloxy substituent at the 3-position of the aromatic ring. Such structural attributes make it a candidate for pharmaceutical and materials science applications, particularly in receptor binding and catalysis.

Properties

Molecular Formula

C14H12N2O

Molecular Weight

224.26 g/mol

IUPAC Name

3-[(3-aminophenyl)methoxy]benzonitrile

InChI

InChI=1S/C14H12N2O/c15-9-11-3-2-6-14(8-11)17-10-12-4-1-5-13(16)7-12/h1-8H,10,16H2

InChI Key

OXYAYJCSQFPOQX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)COC2=CC=CC(=C2)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural analogs of 3-[3-Aminobenzyloxy]benzonitrile, highlighting differences in substituents, synthesis, and applications:

Compound Name Structure Key Features Synthesis (Yield) Applications/Activity References
3-[3-Aminobenzyloxy]benzonitrile Benzonitrile with 3-aminobenzyloxy at 3-position Amino group enables hydrogen bonding; benzyloxy adds hydrophobicity Likely via SNAr or Ullmann coupling Potential receptor ligands, drug candidates
2-(3-Aminophenoxy)benzonitrile (3C) Benzonitrile with 3-aminophenoxy at 2-position Direct phenoxy linkage; smaller substituent 86% yield via SNAr (2-fluorobenzonitrile + 3-aminophenol) Intermediate for peripherally selective analogs
3-(Aminomethyl)benzonitrile Benzonitrile with aminomethyl at 3-position Compact structure; higher solubility Commercial availability (Kanto Reagents) Pharmaceutical intermediates
3-Amino-4-chlorobenzonitrile Benzonitrile with amino and chloro at 3- and 4-positions Electron-withdrawing Cl enhances stability Not specified Antimicrobial or agrochemical intermediates
3-((1H-Benzo[d]imidazol-1-yl)methyl)benzonitrile Benzonitrile with benzimidazole-methyl at 3-position Bulky substituent; heterocyclic interaction sites Synthesized via alkylation (86% yield) IDO1 inhibitor (anticancer potential)
5FB (PDB ID: 3K6P ligand) 3-(Trifluoromethyl)benzonitrile with thiazolidinone and methoxyphenoxy Multiple hydrogen bond donors/acceptors; high binding affinity to ERRα KEGG database similarity search Estrogen-related receptor α ligand

Structural and Functional Analysis

Electronic and Steric Effects

  • Electron-Withdrawing Groups : The nitrile group in all analogs enhances electrophilicity, facilitating interactions with aromatic residues in proteins (e.g., ARG 372 in 5FB’s receptor binding ).

Receptor Binding and Selectivity

  • The 3-aminobenzyloxy group’s dual functionality (hydrogen bonding + hydrophobicity) mirrors 5FB’s interactions with ERRα, where hydrogen bonds (ARG 372) and hydrophobic residues stabilize binding .
  • Compared to 3-((1H-benzo[d]imidazol-1-yl)methyl)benzonitrile, the target compound lacks a heterocycle but may exhibit better solubility due to the ether linkage.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.